Cas no 16293-12-2 (4-Amino-N,N-dimethyl-3-nitroaniline)

• Product Name: 4-Amino-N,N-dimethyl-3-nitroaniline
• CAS No: 16293-12-2
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• MDL: MFCD00845876
• CID: 50385
• PubChem ID: 2733452
• Update Time: 2025-06-07

4-Amino-N,N-dimethyl-3-nitroaniline Chemical and Physical Properties

Names and Identifiers

• N1,N1-Dimethyl-3-nitrobenzene-1,4-diamine
• 4-Amino-N,N-dimethyl-3-nitroaniline
• 4-AMINO-3-NITRO-N,N-DIMETHYLANILINE
• 4-N,4-N-dimethyl-2-nitrobenzene-1,4-diamine
• C8H11N3O2
• N4,N4-Dimethyl-2-nitro-1,4-phenylenediamine
• N4,N4-Dimethyl-2-nitro-p-phenylendiamin
• N4,N4-dimethyl-2-nitro-p-phenylenediamine
• N4,N4-dimethyl-2-nitrobenzene-1,4-diamine
• (4-amino-3-nitrophenyl)dimethylamine
• PubChem13722
• COWGRITUYIECBW-UHFFFAOYSA-N
• 4-(Dimethylamino)-2-nitroaniline
• 4-Dimethylamino-2-nitrobenzenamine
• SBB063377
• 2-Amin
• N-(4-amino-3-nitrophenyl)-N,N-dimethylamine
• A810424
• AH-034/32470033
• AS-65712
• 1,4-Benzenediamine, N4,N4-dimethyl-2-nitro-
• DTXSID30369915
• FT-0617584
• CS-0187567
• AKOS015888786
• N~4~,N~4~-dimethyl-2-nitro-1,4-benzenediamine
• C73135
• SCHEMBL976044
• 16293-12-2
• BP-20110
• J-640212
• J-800214
• MFCD00845876
• SY064802
• DB-043538

• MDL： MFCD00845876
• Inchi： 1S/C8H11N3O2/c1-10(2)6-3-4-7(9)8(5-6)11(12)13/h3-5H,9H2,1-2H3
• InChI Key： COWGRITUYIECBW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=CC(=C1)N(C)C)N)=O

Computed Properties

• Exact Mass: 181.08500
• Monoisotopic Mass: 181.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 75.1

Experimental Properties

• Color/Form: Not available
• Density: 1.28
• Melting Point: 112-122 ºC
• Boiling Point: 335.4 °C at 760 mmHg
• Flash Point: 156.7 °C
• Refractive Index: 1.645
• PSA: 75.08000
• LogP: 2.34740
• Solubility: Not available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Amino-N,N-dimethyl-3-nitroaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： R23/24/25;R36/37/38
• Safety Instruction： S45-S36/37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R23/24/25; R36/37/38
• Safety Term：S26;S36/37/39;S45
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Amino-N,N-dimethyl-3-nitroaniline

Professional Introduction to 4-Amino-N,N-dimethyl-3-nitroaniline (CAS No. 16293-12-2)

4-Amino-N,N-dimethyl-3-nitroaniline, a compound with the chemical formula C₇H₈N₂O₂, is a significant intermediate in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number 16293-12-2, has garnered attention due to its versatile applications in the development of various chemical entities. The structural features of this molecule, particularly the presence of both amino and nitro functional groups, make it a valuable precursor for synthesizing more complex molecules.

The compound's molecular structure consists of a benzene ring substituted with an amino group at the 4-position and a nitro group at the 3-position, further modified by N,N-dimethylation. This specific arrangement imparts unique reactivity patterns, making it a useful building block in medicinal chemistry. The N,N-dimethyl substitution enhances the stability of the molecule while allowing for selective modifications at other positions, which is crucial for designing novel therapeutic agents.

In recent years, 4-Amino-N,N-dimethyl-3-nitroaniline has been extensively studied for its potential applications in drug discovery. Its ability to serve as a precursor for heterocyclic compounds has opened new avenues in the development of bioactive molecules. For instance, researchers have explored its use in synthesizing quinoline derivatives, which are known for their antimicrobial and anticancer properties. The nitro group in the molecule can be further functionalized through reduction or diazotization reactions, leading to diverse chemical scaffolds.

One of the most compelling aspects of 4-Amino-N,N-dimethyl-3-nitroaniline is its role in the synthesis of targeted therapeutics. The amino and nitro groups provide multiple sites for chemical modification, enabling the creation of molecules with specific biological activities. This flexibility has been leveraged in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The dimethylamino group also contributes to solubility and metabolic stability, making it an attractive candidate for drug candidates.

Recent advancements in computational chemistry have further enhanced the utility of 4-Amino-N,N-dimethyl-3-nitroaniline. Molecular modeling studies have revealed its potential as a scaffold for designing molecules with improved pharmacokinetic properties. These studies have identified key structural features that can be optimized to enhance binding affinity and reduce off-target effects. Such insights have guided experimental efforts toward developing more effective and safer drugs.

The compound's significance extends beyond pharmaceutical applications. It has also found use in materials science, particularly in the synthesis of dyes and pigments. The nitro group's ability to absorb light at specific wavelengths makes it valuable in creating high-performance colorants. Additionally, researchers have explored its use in organic electronics, where its electron-withdrawing properties contribute to the functionality of conductive polymers.

In conclusion, 4-Amino-N,N-dimethyl-3-nitroaniline (CAS No. 16293-12-2) is a multifaceted compound with broad applications in chemistry and medicine. Its unique structural features make it an indispensable tool for synthetic chemists and pharmaceutical researchers. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play a pivotal role in shaping the future of drug discovery and material science.